Cas no 83553-02-0 (1-Naphthaleneaceticacid, 1,4-dihydro-1-hydroxy-2-methyl-4-oxo-, methyl ester)

• Product name: 1-Naphthaleneaceticacid, 1,4-dihydro-1-hydroxy-2-methyl-4-oxo-, methyl ester
• CAS No: 83553-02-0
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 733235
• PubChem ID: 329443

1-Naphthaleneaceticacid, 1,4-dihydro-1-hydroxy-2-methyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneaceticacid, 1,4-dihydro-1-hydroxy-2-methyl-4-oxo-, methyl ester
• methyl 2-(1-hydroxy-2-methyl-4-oxonaphthalen-1-yl)acetate
• DTXSID50317175
• NSC-312323
• 83553-02-0
• NSC312323

• Inchi： InChI=1S/C14H14O4/c1-9-7-12(15)10-5-3-4-6-11(10)14(9,17)8-13(16)18-2/h3-7,17H,8H2,1-2H3
• InChI Key： XPOLRFSPWLZPHD-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C2=CC=CC=C2C1(CC(=O)OC)O

Computed Properties

• Exact Mass: 246.089
• Monoisotopic Mass: 246.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 1.2

Experimental Properties

• Density: 1.249
• Boiling Point: 410°Cat760mmHg
• Flash Point: 155.7°C
• Refractive Index: 1.57
• PSA: 63.60000
• LogP: 1.57990